N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,5-dimethoxybenzamide

• IUPAC Name: N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C25H32N2O5/c1-16(2)9-10-27-21-8-7-18(13-22(21)32-15-25(3,4)24(27)29)26-23(28)17-11-19(30-5)14-20(12-17)31-6/h7-8,11-14,16H,9-10,15H2,1-6H3,(H,26,28)
• InChI Key: LVVIUDCDISTWIS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(C=C(C=C2)NC(=O)C3=CC(=CC(=C3)OC)OC)OCC(C1=O)(C)C
• Molecular Formula: C25H32N2O5
• Molecular Weight: 440.5 g/mol

Description

N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,5-dimethoxybenzamide is a useful research compound. Its molecular formula is C25H32N2O5 and its molecular weight is 440.54. The purity is usually 95%.
BenchChem offers high-quality N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,5-dimethoxybenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,5-dimethoxybenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Polycyclic Systems

Research into polycyclic systems incorporating elements like the 1,4-benzodiazepine and isoindolinone fragments showcases the synthetic exploration of complex molecular architectures. One study describes the dehydration process of certain benzoic acid derivatives leading to the formation of a novel fused pentacyclic system, highlighting the structural intricacies and potential for diverse chemical applications (Ukhin et al., 2011).

Serotonin-3 Receptor Antagonists

Another application is in the development of serotonin-3 (5-HT3) receptor antagonists. A study delved into structure-activity relationships of specific benzamide analogs, revealing insights into how changes in the aromatic nucleus affect inhibition of the von Bezold-Jarisch reflex in rats. This research highlights the therapeutic potential of these compounds in addressing conditions mediated by 5-HT3 receptors (Harada et al., 1995).

Enantioselective Synthesis of Metabolites

The enantioselective synthesis of metabolites for specific vasopressin V2 receptor antagonists through lipase-catalyzed transesterification is another significant area. This approach allows for the preparation of optical isomers of pharmaceutical relevance, demonstrating the utility of enantioselective methods in drug development and analysis (Matsubara et al., 2000).

Anticonvulsant and Hypnotic Agents

Compounds related to benzoxazepinones have been synthesized and evaluated for their anticonvulsant and hypnotic effects. For example, a series of 7-substituted-3,4-dihydrobenzo[f][1,4]oxazepin-5(2H)-ones exhibited promising anticonvulsant activities, with certain derivatives showing significant effects in models of epilepsy (Deng et al., 2011).

Novel Fused Skeletons and Photophysical Properties

Investigations into novel fused oxazapolycyclic skeletons, such as the dimethyl 7-oxa-2a1-azabenzo[b]-cyclopenta[pq]pleiadene-1,2-dicarboxylate, reveal the potential for unique photophysical properties. These studies not only expand the chemical space of heterocyclic compounds but also open new avenues for materials science applications (Petrovskii et al., 2017).